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Compound of Interest

Compound Name: C.1. Acid yellow 49

Cat. No.: B082540

Spectroscopic Profile of C.I. Acid Yellow 49: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of the
monoazo dye, C.l. Acid Yellow 49 (C.l. 18640). The document focuses on its ultraviolet-visible
(UV-Vis) absorption and fluorescence characteristics, presenting available quantitative data,
detailed experimental protocols for its analysis, and a visualization of a relevant chemical
process.

Core Spectroscopic Properties

C.l. Acid Yellow 49 is a water-soluble anionic dye with the chemical formula
C16H12CI2NsNaOsS and a molecular weight of 448.26 g/mol . Its spectroscopic behavior is
central to its applications and environmental fate.

UV-Vis Absorption Characteristics

The UV-Vis absorption spectrum of C.I. Acid Yellow 49 is characterized by a distinct peak in
the visible region, attributed to the 1t — 1t* electronic transition within its azo chromophore.
There is some discrepancy in the reported maximal absorption wavelength (Amax) in aqueous
solutions. One study focusing on the electrochemical degradation of the dye identifies the Amax
of the azo chromophore at 400 nm.[1] However, another source reports a Amax of 493.5 nm in
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water, though this may be a case of mistaken identity with C.I. Acid Yellow 73.[2] For the
purpose of this guide, the 400 nm value will be considered, as it is presented in a study
specifically investigating C.l. Acid Yellow 49. Further experimental verification is recommended
to resolve this ambiguity.

Fluorescence Properties

C.l. Acid Yellow 49 is known to exhibit fluorescence.[2] Qualitative descriptions indicate a
"strong yellow-green fluorescence" in aqueous solution.[2] To date, specific quantitative
fluorescence data, such as the fluorescence emission maximum, quantum yield, and
fluorescence lifetime for C.I. Acid Yellow 49, are not readily available in the scientific literature.

Quantitative Spectroscopic Data

The following table summarizes the available quantitative spectroscopic data for C.l. Acid
Yellow 49. It is important to note the limited availability of comprehensive photophysical
parameters.

Spectroscopic

Value Solvent/Conditions  Reference
Parameter
UV-Vis Absorption
Maximum Absorption ]

400 nm Aqueous solution [1]
Wavelength (Amax)
Alternative Reported

493.5 nm Water [2]
Amax
Fluorescence
Emission Strong yellow-green )

o Aqueous solution [2]

Characteristics fluorescence

Experimental Protocols

To facilitate further research and verification of the spectroscopic properties of C.I. Acid Yellow
49, the following are detailed, generalized experimental protocols for UV-Vis absorption and
fluorescence spectroscopy.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.pigment-dye.com/showroom/acid-yellow-49-or-acid-yellow-gr.html
https://www.benchchem.com/product/b082540?utm_src=pdf-body
https://www.benchchem.com/product/b082540?utm_src=pdf-body
https://www.pigment-dye.com/showroom/acid-yellow-49-or-acid-yellow-gr.html
https://www.pigment-dye.com/showroom/acid-yellow-49-or-acid-yellow-gr.html
https://www.benchchem.com/product/b082540?utm_src=pdf-body
https://www.benchchem.com/product/b082540?utm_src=pdf-body
https://www.benchchem.com/product/b082540?utm_src=pdf-body
https://www.alfa-chemistry.com/product/acid-yellow-cas-12239-15-5-423437.html
https://www.pigment-dye.com/showroom/acid-yellow-49-or-acid-yellow-gr.html
https://www.pigment-dye.com/showroom/acid-yellow-49-or-acid-yellow-gr.html
https://www.benchchem.com/product/b082540?utm_src=pdf-body
https://www.benchchem.com/product/b082540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 1: Determination of UV-Vis Absorption
Spectrum

Objective: To determine the maximum absorption wavelength (Amax) and molar absorptivity of
C.l. Acid Yellow 49.

Materials:

C.l. Acid Yellow 49

Distilled or deionized water (or other appropriate solvent)

Volumetric flasks

Pipettes

Quartz cuvettes (1 cm path length)

UV-Vis spectrophotometer
Procedure:

e Preparation of a Stock Solution: Accurately weigh a small amount of C.I. Acid Yellow 49 and
dissolve it in a known volume of solvent in a volumetric flask to prepare a stock solution of
known concentration (e.g., 1 mM).

» Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to
obtain a range of concentrations (e.g., 1 pM to 50 uM).

e Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up as per the
manufacturer's instructions.

o Blank Measurement: Fill a cuvette with the solvent used to prepare the dye solutions. Place
the cuvette in the spectrophotometer and record a baseline spectrum. This will serve as the
blank to correct for solvent absorption.

o Sample Measurement: Starting with the lowest concentration, rinse the cuvette with the
working solution, then fill the cuvette and place it in the spectrophotometer.
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o Data Acquisition: Scan a range of wavelengths (e.g., 200-800 nm) and record the
absorbance spectrum.

» Data Analysis: Identify the wavelength of maximum absorbance (Amax). To determine the
molar absorptivity (€), plot absorbance at Amax versus concentration. According to the Beer-
Lambert law (A = €bc), the slope of the resulting linear plot will be the molar absorptivity
(where b is the path length of the cuvette, typically 1 cm).

Protocol 2: Measurement of Fluorescence Emission
Spectrum

Objective: To determine the fluorescence emission maximum of C.I. Acid Yellow 49.

Materials:

Dilute solution of C.I. Acid Yellow 49 (typically with an absorbance < 0.1 at the excitation
wavelength to avoid inner filter effects)

Solvent used for sample preparation

Quartz fluorescence cuvettes

Spectrofluorometer
Procedure:
o Sample Preparation: Prepare a dilute solution of C.I. Acid Yellow 49 in the desired solvent.

o Spectrofluorometer Setup: Turn on the spectrofluorometer and allow the lamp to stabilize.
Set the excitation wavelength to the Amax determined from the UV-Vis absorption spectrum
(e.g., 400 nm).

e Blank Measurement: Fill a cuvette with the solvent and place it in the spectrofluorometer.
Record a scan to identify any background fluorescence or Raman scattering from the
solvent.
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o Sample Measurement: Place the cuvette containing the C.I. Acid Yellow 49 solution in the
spectrofluorometer.

» Data Acquisition: Scan a range of emission wavelengths, starting from a wavelength slightly
longer than the excitation wavelength to a longer wavelength (e.g., 420-700 nm).

« Data Analysis: Identify the wavelength at which the fluorescence intensity is highest; this is
the fluorescence emission maximum.

Visualization of a Relevant Process:
Electrochemical Degradation

The environmental fate of azo dyes like C.I. Acid Yellow 49 is a significant area of research.
One important process is its degradation. The following diagram illustrates a generalized
workflow for the electrochemical degradation of an azo dye.
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Workflow for Electrochemical Degradation of Azo Dyes
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Caption: Generalized workflow for the electrochemical degradation of azo dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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